Cas no 1002032-42-9 (5-amino-1-[4-(4-methylphenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile)

• Product Name: 5-amino-1-[4-(4-methylphenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile
• CAS No: 1002032-42-9
• MF: C₁₉H₁₄N₆
• MW: 326.354662418365
• CID: 6100990
• PubChem ID: 6400982
• Update Time: 2025-10-29

5-amino-1-[4-(4-methylphenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[4-(4-methylphenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile, 5-amino-1-[4-(4-methylphenyl)-1-phthalazinyl]-
• 5-amino-1-(4-(p-tolyl)phthalazin-1-yl)-1H-pyrazole-4-carbonitrile
• 5-amino-1-[4-(4-methylphenyl)phthalazinyl]pyrazole-4-carbonitrile
• 1002032-42-9
• AKOS000807636
• Z275022382
• 5-amino-1-[4-(4-methylphenyl)phthalazin-1-yl]pyrazole-4-carbonitrile
• F1142-2532

• Inchi： 1S/C19H14N6/c1-12-6-8-13(9-7-12)17-15-4-2-3-5-16(15)19(24-23-17)25-18(21)14(10-20)11-22-25/h2-9,11H,21H2,1H3
• InChI Key： TXZCSPFFQGNADB-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(C=CC=C3)C(C3=CC=C(C)C=C3)=NN=2)C(N)=C(C#N)C=N1

Computed Properties

• Exact Mass: 326.12799447g/mol
• Monoisotopic Mass: 326.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 645.8±55.0 °C(Predicted)
• pka: 0.47±0.30(Predicted)

Additional information on 5-amino-1-[4-(4-methylphenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile

Introduction to 5-amino-1-[4-(4-methylphenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile (CAS No. 1002032-42-9)

5-amino-1-[4-(4-methylphenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 1002032-42-9, belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research interest.

The molecular structure of this compound features a complex arrangement of heterocyclic rings, including a phthalazine ring and a pyrazole ring, both of which are well-known for their role in drug design. The presence of multiple functional groups, such as an amino group and a nitrile group, further enhances its chemical reactivity and potential for further derivatization. These structural elements contribute to the compound's ability to interact with biological targets in diverse ways, opening up numerous possibilities for therapeutic intervention.

In recent years, there has been a growing focus on developing novel small molecules that can modulate biological pathways associated with various diseases. The compound 5-amino-1-[4-(4-methylphenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile has emerged as a promising candidate in this context due to its unique pharmacological profile. Studies have shown that this molecule can exhibit potent activity against several targets, including enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative disorders.

One of the most intriguing aspects of this compound is its potential as an anti-cancer agent. Research has demonstrated that it can inhibit the activity of key enzymes such as kinases, which are often overexpressed in cancer cells. The phthalazine moiety, in particular, has been identified as a crucial component responsible for its anti-proliferative effects. This moiety can interfere with critical signaling pathways that drive tumor growth and survival, offering a novel mechanism of action for cancer therapy.

Furthermore, the compound's ability to cross the blood-brain barrier has made it an attractive candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The pyrazole ring is known to enhance blood-brain barrier penetration, allowing the molecule to reach affected brain regions more effectively. Preclinical studies have shown that it can reduce the accumulation of toxic protein aggregates associated with these diseases, suggesting its potential as a disease-modifying therapy.

The synthetic route to 5-amino-1-[4-(4-methylphenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile is also of significant interest to researchers. The synthesis involves multiple steps, including condensation reactions and functional group transformations, which require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular modeling studies have helped elucidate its binding interactions with biological targets at an atomic level. These insights have been invaluable in guiding the design of analogs with improved potency and selectivity. By leveraging computational tools, researchers can predict the pharmacokinetic properties of new derivatives before conducting expensive experimental trials.

The pharmacokinetic profile of 5-amino-1-[4-(4-methylphenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile is another area of active investigation. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in animal models. This makes it a promising candidate for further development into a clinical drug candidate. Additionally, its stability under various conditions has been assessed to ensure its suitability for formulation into oral or injectable dosage forms.

In conclusion, 5-amino-1-[4-(4-methylphenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile (CAS No. 1002032-42-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable tool for further research in drug discovery and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies for various human diseases.